Cas no 2679927-62-7 ((2S)-2-{[(benzyloxy)carbonyl]amino}-3-(cyclopentyloxy)propanoic acid)

• Product Name: (2S)-2-{[(benzyloxy)carbonyl]amino}-3-(cyclopentyloxy)propanoic acid
• CAS No: 2679927-62-7
• MF: C₁₆H₂₁NO₅
• MW: 307.341645002365
• CID: 6150425
• PubChem ID: 165926747
• Update Time: 2025-05-20

(2S)-2-{[(benzyloxy)carbonyl]amino}-3-(cyclopentyloxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{[(benzyloxy)carbonyl]amino}-3-(cyclopentyloxy)propanoic acid
• EN300-28291670
• 2679927-62-7

• Inchi： 1S/C16H21NO5/c18-15(19)14(11-21-13-8-4-5-9-13)17-16(20)22-10-12-6-2-1-3-7-12/h1-3,6-7,13-14H,4-5,8-11H2,(H,17,20)(H,18,19)/t14-/m0/s1
• InChI Key： RKDGPQMZSFZYGJ-AWEZNQCLSA-N
• SMILES： O(C[C@@H](C(=O)O)NC(=O)OCC1C=CC=CC=1)C1CCCC1

Computed Properties

• Exact Mass: 307.14197277g/mol
• Monoisotopic Mass: 307.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84.9Ų

Additional information on (2S)-2-{[(benzyloxy)carbonyl]amino}-3-(cyclopentyloxy)propanoic acid

(2S)-2-{[(Benzyloxy)Carbonyl]Amino}-3-(Cyclopentyloxy)Propanoic Acid: A Comprehensive Overview

The compound (2S)-2-{[(benzyloxy)carbonyl]amino}-3-(cyclopentyloxy)propanoic acid, with the CAS number 2679927-62-7, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its stereochemistry, functional groups, and potential applications in drug design and biomaterials. Recent advancements in synthetic methodologies and analytical techniques have further elucidated its properties and utility.

The molecular structure of this compound is characterized by a central propanoic acid backbone, with a cyclopentyloxy group attached at the third carbon and a benzyloxycarbonylamino group at the second carbon. The stereochemistry at the second carbon (S configuration) plays a crucial role in determining its biological activity and interactions. This configuration is critical in many biochemical processes, as it often dictates the molecule's ability to bind to specific receptors or enzymes.

Recent studies have focused on the synthesis of this compound, employing advanced techniques such as asymmetric catalysis and stereoselective reactions. These methods have enabled researchers to achieve high enantiomeric excess, which is essential for applications in pharmaceuticals where stereochemistry is paramount. The use of protecting groups, such as the benzyloxycarbonyl (Cbz) group, has also been optimized to enhance reaction efficiency and minimize side reactions.

In terms of pharmacological applications, this compound has shown promise as a precursor for peptide synthesis and as a building block for more complex molecules with bioactive properties. Its ability to participate in various chemical transformations, such as nucleophilic substitutions and conjugate additions, makes it a versatile intermediate in organic synthesis. Recent research has explored its role in the development of bioconjugates and drug delivery systems, where its functional groups can be exploited for targeted drug release.

The cyclopentyloxy group within the molecule contributes to its hydrophobicity and stability, which are desirable traits in many biological systems. This group also facilitates interactions with lipid membranes, making it a potential candidate for lipid-targeting drugs or membrane-stabilizing agents. Additionally, the benzyloxycarbonyl group provides protection during synthesis while also offering opportunities for further functionalization.

From a materials science perspective, this compound has been investigated for its potential use in polymer chemistry. Its carboxylic acid functionality can serve as a reactive site for polymerization or cross-linking reactions, leading to novel materials with tailored mechanical and chemical properties. Recent studies have highlighted its ability to form self-healing polymers under specific conditions, which could have applications in advanced coatings or biomedical devices.

In conclusion, (2S)-2-{[(benzyloxy)carbonyl]amino}-3-(cyclopentyloxy)propanoic acid represents a multifaceted molecule with diverse applications across multiple disciplines. Its unique structure, stereochemistry, and functional groups make it an invaluable tool in modern organic synthesis and materials development. As research continues to uncover new synthetic pathways and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.